N'-hydroxy-1-(3-methoxyphenyl)-5-oxopyrrolidine-3-carboximidamide

• IUPAC Name: N'-hydroxy-1-(3-methoxyphenyl)-5-oxopyrrolidine-3-carboximidamide
• InChI: InChI=1S/C12H15N3O3/c1-18-10-4-2-3-9(6-10)15-7-8(5-11(15)16)12(13)14-17/h2-4,6,8,17H,5,7H2,1H3,(H2,13,14)
• InChI Key: NYUDIEXNDOKSCK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2CC(CC2=O)C(=NO)N
• Isomeric SMILES: COC1=CC=CC(=C1)N2CC(CC2=O)/C(=N/O)/N
• Molecular Formula: C12H15N3O3
• Molecular Weight: 249.27 g/mol

Description

Typically, a description of a chemical compound includes its IUPAC name, common names, and structural formula. It may also include its appearance (color, state of matter under standard conditions) and any notable physical or chemical properties.

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It may include the starting materials, reagents, catalysts, and conditions of the reaction.

Molecular Structure Analysis

This involves analyzing the spatial arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Tools like X-ray crystallography, NMR spectroscopy, and computational chemistry are often used.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound undergoes. This could include reactions with common reagents, stability under various conditions, and its behavior under different types of chemical reactions.

Physical And Chemical Properties Analysis

This includes properties like melting point, boiling point, solubility in various solvents, and reactivity with common chemical reagents.

Scientific Research Applications

Metabolic and Biochemical Insights

N'-hydroxy-1-(3-methoxyphenyl)-5-oxopyrrolidine-3-carboximidamide, as a compound, may have various implications and applications in scientific research, especially within the fields of biochemistry, pharmaceuticals, and environmental sciences. Although direct research on this specific compound is limited, insights can be gleaned from studies on similar compounds or functional groups.

• Understanding Metabolic Pathways : The metabolism of compounds with complex structures, including those related to this compound, can provide insights into human and environmental biochemistry. For instance, research on the metabolism of pharmaceuticals and pollutants highlights the transformation of compounds in biological systems and the environment, affecting drug efficacy and environmental toxicity (Ranney & Oppermann, 1979).

• Pharmacological Applications : The structure-activity relationships (SARs) of compounds, including hydroxycinnamic acids (HCAs), which share functional similarities with this compound, have been extensively studied. These studies focus on understanding how modifications to the molecular structure can impact biological activity, leading to the development of new pharmaceuticals and therapeutic agents (Razzaghi-Asl et al., 2013).

• Environmental Implications : Research on the environmental fate and toxicity of chemical compounds, including those similar to this compound, is crucial for assessing potential environmental hazards. Studies on compounds such as methoxychlor provide insights into the environmental persistence and toxicological effects of synthetic chemicals, guiding regulatory and cleanup efforts (Cummings, 1997).

• Chemical Synthesis and Functionalization : The synthesis and functionalization of chemical compounds, including phosphonic acids and hydroxycinnamic acids, illustrate the diverse applications of organic synthesis in developing materials with specific properties. These materials find applications in drug development, materials science, and as catalysts or reagents in chemical reactions (Sevrain et al., 2017; Razzaghi-Asl et al., 2013).

Mechanism of Action

If the compound has a biological activity, the mechanism of action would describe how it exerts its effects at the molecular level.

Safety and Hazards

This involves detailing the safety precautions that need to be taken while handling the compound, its toxicity levels, and its environmental impact.

Future Directions

This could include potential applications of the compound, areas of research that could be explored, and any modifications to the compound that could be beneficial.